4-phenyl-N-((1-(pyridin-3-yl)-1H-1,2,3-triazol-4-yl)methyl)tetrahydro-2H-pyran-4-carboxamide

• IUPAC Name: 4-phenyl-N-[(1-pyridin-3-yltriazol-4-yl)methyl]oxane-4-carboxamide
• InChI: InChI=1S/C20H21N5O2/c26-19(20(8-11-27-12-9-20)16-5-2-1-3-6-16)22-13-17-15-25(24-23-17)18-7-4-10-21-14-18/h1-7,10,14-15H,8-9,11-13H2,(H,22,26)
• InChI Key: SUBLNWGABDQPBO-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1(C2=CC=CC=C2)C(=O)NCC3=CN(N=N3)C4=CN=CC=C4
• Molecular Formula: C20H21N5O2
• Molecular Weight: 363.4 g/mol

Description

4-phenyl-N-((1-(pyridin-3-yl)-1H-1,2,3-triazol-4-yl)methyl)tetrahydro-2H-pyran-4-carboxamide is a useful research compound. Its molecular formula is C20H21N5O2 and its molecular weight is 363.421. The purity is usually 95%.
BenchChem offers high-quality 4-phenyl-N-((1-(pyridin-3-yl)-1H-1,2,3-triazol-4-yl)methyl)tetrahydro-2H-pyran-4-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-phenyl-N-((1-(pyridin-3-yl)-1H-1,2,3-triazol-4-yl)methyl)tetrahydro-2H-pyran-4-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Evaluation

Researchers have synthesized a series of derivatives that share structural similarities with the specified compound, investigating their potential as anticancer and anti-inflammatory agents. One study detailed the synthesis of novel pyrazolopyrimidines derivatives, showcasing their cytotoxic and 5-lipoxygenase inhibition activities, which could be relevant for the development of new therapeutic agents (Rahmouni et al., 2016).

Antimicrobial and Antitumor Activities

Another area of research involves the synthesis of new pyrazolopyridines derivatives, with studies examining their antioxidant, antitumor, and antimicrobial activities. For instance, one study conducted microwave-assisted synthesis of pyrazolopyridines, evaluating their efficacy in these biological contexts (El‐Borai et al., 2013).

Drug Delivery Applications

There's also interest in utilizing structurally complex derivatives for drug delivery mechanisms. A notable study explored the encapsulation of lipophilic pyrenyl derivatives in a water-soluble metalla-cage, highlighting a novel approach to drug delivery systems that could enhance the solubility and effectiveness of therapeutic compounds (Mattsson et al., 2010).

Heterocyclic Compound Synthesis

The chemical backbone of "4-phenyl-N-((1-(pyridin-3-yl)-1H-1,2,3-triazol-4-yl)methyl)tetrahydro-2H-pyran-4-carboxamide" is conducive to the synthesis of heterocyclic compounds, which are crucial in medicinal chemistry for developing new pharmaceuticals. Studies have focused on the synthesis of various heterocyclic derivatives, investigating their structural and functional properties for potential applications in drug development (Bacchi et al., 2005).